Cas no 202577-32-0 (5-(Adamant-1-yl-methoxy)pentanal)

• Product name: 5-(Adamant-1-yl-methoxy)pentanal
• CAS No: 202577-32-0
• MF: C₁₆H₂₆O₂
• MW: 250.37644
• CID: 825190

5-(Adamant-1-yl-methoxy)pentanal Chemical and Physical Properties

Names and Identifiers

• 5-(ADAMANT-1-YL-METHOXY)-PENTANAL
• 5-(Adamant-1-yl-methoxy)pentanal
• 5-(1-adamantylmethoxy)pentanal
• 5-adamantylmethoxy-1-pentanal

Computed Properties

• Exact Mass: 250.19300

Experimental Properties

• Stability/Shelf Life: Store Under Argon at -20°C, Air Sensitive
• PSA: 26.30000
• LogP: 3.58860

Additional information on 5-(Adamant-1-yl-methoxy)pentanal

5-(Adamant-1-yl-methoxy)pentanal (CAS No. 202577-32-0): An Overview of Its Structure, Synthesis, and Applications

5-(Adamant-1-yl-methoxy)pentanal (CAS No. 202577-32-0) is a unique organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound features a distinctive adamantyl moiety, which imparts remarkable stability and rigidity to its molecular structure. The presence of the methoxy group and the aldehyde functionality further enhances its reactivity and versatility in various chemical transformations.

The adamantyl group is a tricyclic cycloalkane with a highly symmetrical and rigid structure, making it an excellent scaffold for the design of bioactive molecules. The methoxy group, attached to the adamantyl moiety via a methylene bridge, introduces additional functionality that can be exploited in synthetic routes and biological applications. The aldehyde group at the terminal end of the pentyl chain provides a reactive site for further chemical modifications, such as condensation reactions, reductions, and oxidations.

Recent studies have highlighted the potential of 5-(Adamant-1-yl-methoxy)pentanal in various applications. In medicinal chemistry, this compound has been explored as a building block for the synthesis of novel drugs targeting specific biological pathways. For instance, researchers have utilized this compound to develop inhibitors of protein-protein interactions (PPIs), which are crucial in many disease processes, including cancer and neurodegenerative disorders.

In the realm of materials science, 5-(Adamant-1-yl-methoxy)pentanal has shown promise as a precursor for the synthesis of advanced polymers and coatings. The rigid adamantyl core provides enhanced mechanical properties and thermal stability to these materials, making them suitable for high-performance applications in electronics, automotive, and aerospace industries.

The synthesis of 5-(Adamant-1-yl-methoxy)pentanal typically involves several steps. One common approach is to start with adamantane, which is converted to adamantane carboxylic acid through oxidation. This acid is then transformed into the corresponding methoxy ester using methanol and an acid catalyst. Subsequent reduction of the ester to the alcohol followed by oxidation to the aldehyde yields the desired product. Alternative synthetic routes have also been reported, including those involving Grignard reactions and Wittig reactions.

The physical properties of 5-(Adamant-1-yl-methoxy)pentanal are well-characterized. It is a colorless liquid with a boiling point around 180°C at atmospheric pressure. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its stability under various conditions makes it suitable for long-term storage and use in laboratory settings.

In terms of safety and handling, 5-(Adamant-1-yl-methoxy)pentanal should be stored in a cool, dry place away from strong oxidizing agents. Standard laboratory safety protocols should be followed when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, proper personal protective equipment (PPE) such as gloves and goggles should be worn during handling.

Research on 5-(Adamant-1-yl-methoxy)pentanal continues to expand its applications in diverse fields. For example, recent studies have explored its use as a ligand in coordination chemistry, where its rigid structure and functional groups facilitate the formation of stable complexes with transition metals. These complexes have potential applications in catalysis and materials science.

In conclusion, 5-(Adamant-1-yl-methoxy)pentanal (CAS No. 202577-32-0) is a versatile organic compound with unique structural features that make it valuable in various scientific disciplines. Its rigid adamantyl core, methoxy group, and aldehyde functionality provide a robust platform for synthetic transformations and biological applications. Ongoing research continues to uncover new possibilities for this intriguing molecule.